3-Formyl-5,6,7,8-tetrahydroindolizine-1-carboxylic acid

• IUPAC Name: 3-formyl-5,6,7,8-tetrahydroindolizine-1-carboxylic acid
• InChI: InChI=1S/C10H11NO3/c12-6-7-5-8(10(13)14)9-3-1-2-4-11(7)9/h5-6H,1-4H2,(H,13,14)
• InChI Key: ZGKHHZGRFQUFCD-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C(=C(C=C2C=O)C(=O)O)C1
• Molecular Formula: C10H11NO3
• Molecular Weight: 193.20 g/mol
• CAS No.: 2169228-13-9

Description

“3-Formyl-5,6,7,8-tetrahydroindolizine-1-carboxylic acid” is a chemical compound with the CAS Number: 2169228-13-9. It has a molecular weight of 193.2. The compound is typically stored at 4 degrees Celsius and is available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H11NO3/c12-6-7-5-8(10(13)14)9-3-1-2-4-11(7)9/h5-6H,1-4H2,(H,13,14). This code provides a specific representation of the molecule’s structure.

Physical and Chemical Properties Analysis

The compound is a powder and is stored at 4 degrees Celsius. It has a molecular weight of 193.2.

Scientific Research Applications

Synthesis Methodologies

• Single-Step Synthesis Approach : An expedient method for synthesizing 5,6,7,8-tetrahydroindolizines, which includes 3-Formyl-5,6,7,8-tetrahydroindolizine-1-carboxylic acid, has been developed. This involves the annulation of 2-formylpiperidine hydrochloride with 1,3-dicarbonyl compounds, yielding moderate to good yields. This synthesis demonstrates the compound's versatility in organic chemistry (Capomolla, Lim, & Zhang, 2015).

• Regioselective Synthesis : Research shows that 3-acylindolizines and their benzo analogues, which could include derivatives of this compound, are synthesized through a one-pot reaction involving pyridinium ylides with maleic anhydride. This process highlights the compound's importance in the creation of more complex molecules (Liu et al., 2010).

Biological Activities Exploration

• Anti-leishmanial and Anti-trypanosomal Activity : Derivatives of 3-formylchromones, closely related to this compound, have shown potential in vitro anti-leishmanial and anti-trypanosomal activities. This suggests the possibility of these compounds being explored for therapeutic applications in treating parasitic infections (Galarraga, Urdaneta, & Herrera, 2016).

• Potential Anti-inflammatory Properties : Compounds structurally related to this compound have been investigated for their anti-inflammatory properties. This research provides a foundation for further exploration of the anti-inflammatory potential of this compound and its derivatives (Barsoum, Hosni, & Girgis, 2006).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H315, H319, and H335. Precautionary measures include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.